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Supply Chain Challenges & Solutions

Challenge . Documented Solutions & Mitigation
Specific Challenge .

Category Strategies

Cold Chain & Oxytocin requires constant 2-8°C Use of heat-stable carbetocin (HSC),

Storage refrigeration, which is often which remains stable at <30°C for up to 3

unavailable, leading to drug
degradation [1] [2] [3].

Manufacturing & High manufacturing complexity

Supply and cost; specialized peptide
facilities require investments over
$25 million [5].

Distribution & Fragile supply chains and high

Last-Mile distribution costs (40-45% higher

Delivery due to cold chain) [5]. 25% product

wastage from cold chain failures
during last-mile delivery [5].

years, eliminating cold chain needs [1] [4]

[3].

Pooled procurement to consolidate
demand and reduce costs [1]. Strategic
partnerships between multinational and
local manufacturers to boost local capacity

[5].

Leveraging HSC's thermostability to
simplify logistics and reduce wastage [1]
[5]. Integration with tranexamic acid
(TXA) and other PPH bundle elements [1].
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Challenge . Documented Solutions & Mitigation
Specific Challenge .

Category Strategies

Regulatory & Divergent regulatory requirements  WHO prequalification (2022) of HSC,

Policy Hurdles across countries cause delays; which accelerates national registration and
registration can take from 6 months procurement [1] [5]. Updating national
to over 3 years [5]. guidelines and Essential Medicines

Lists (EML) to include HSC [1] [6].

Training & Provider unfamiliarity with HSC Simulation drills for health workers and

Awareness protocols, and confusion over appointing "PPH champions” [1].
dosage and timing versus oxytocin Community-based interventions to raise
[1]. awareness of PPH danger signs [1].

Successful Implementation Protocols

Programs in countries like Nigeria, Kenya, and South Sudan have achieved over 90% coverage of heat-
stable carbetocin by bundling several strategies [1]. You can adapt the following protocol for introducing

HSC in a new region:

Step 1: Policy Integration and Regulatory Approval
o Action: Advocate for the inclusion of HSC in national treatment guidelines and the Essential
Medicines List, using the WHO prequalification status to streamline local regulatory approval
[1] [3] [6]-
Step 2: Strategic Procurement and Financing
o Action: Utilize pooled procurement mechanisms and seek domestic funding and private
sector investment to ensure sustainable purchase and supply. Ferring Pharmaceuticals offers

a subsidized price for HSC in low and lower-middle-income countries [1] [7].
Step 3: Supply Chain Strengthening and Logistics
o Action: Integrate HSC into the national supply chain, leveraging its thermostability to bypass
cold chain infrastructure. This is crucial for last-mile delivery to primary health centers and in
humanitarian settings [1] [5].
Step 4: Comprehensive Health Worker Training

o Action: Conduct hands-on, simulation-based training for frontline health workers on the
correct administration of HSC. Emphasize that it is for PPH prevention only and must not be
used for labor induction or augmentation [1] [3].
Step 5: Community Engagement and Monitoring
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o Action: Launch community awareness campaigns on PPH danger signs and the availability of
effective prevention. Establish pharmacovigilance systems to monitor drug safety and usage
post-introduction [1] [3].

Supporting Quantitative Data

The decision to adopt HSC is supported by positive cost-effectiveness analyses in multiple LMIC settings:

Country - .
. Key Finding (vs. Oxytocin) Source | Context

Setting

India Averting 5,468 PPH events and 5 maternal Cost-effectiveness model from the public
deaths, saving $171,700 per 100,000 births healthcare system perspective [2].
[2].

Uganda Averting 57,536 PPH cases and 123 Decision tree model applied to an annual
maternal deaths, saving over $1 million in cohort of women giving birth in public
healthcare system costs [8]. facilities [8].

Nigeria 56% of women received HSC, leading to a Mixed-methods implementation research

(Pilot) PPH incidence of 0.8% [1]. across 3 states [1].

Troubleshooting Common Scenarios (FAQSs)

* Q: How can we prevent the misuse of heat-stable carbetocin for labor induction?

o A: This is a critical safety point. Implement clear labeling and provider education that explicitly
states HSC is only for PPH prevention after the baby is born. This is a key recommendation
from FIGO and ICM [3].

¢ Q: Our country has updated its guidelines, but HSC is still not available in clinics. What are the

common bottlenecks?

o A: The gap between policy and availability is often due to fragmented supply chains,
uncertain financing, and lengthy procurement processes [1] [6]. Advocate for the inclusion
of HSC in national tender documents and explore innovative financing mechanisms, such as
partnerships with organizations like UNFPA [6].
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e Q: We have both quality-assured and non-quality-assured generic versions of carbetocin

entering the market. How should we proceed?

o A: Prioritize procurement of WHO-prequalified or stringently regulated (e.g., Swissmedic-
approved) products to ensure efficacy and safety. The presence of substandard products is a
known market challenge [5] [6].

The following diagram illustrates how these strategies interconnect to form a robust framework for

overcoming carbetocin supply chain challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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